Cas no 50693-75-9 (3-Phenyl-6-(piperazin-1-yl)pyridazine)

• Product Name: 3-Phenyl-6-(piperazin-1-yl)pyridazine
• CAS No: 50693-75-9
• MF: C₁₄H₁₆N₄
• MW: 240.303642272949
• MDL: MFCD07386473
• CID: 1024126
• PubChem ID: 9991888
• Update Time: 2025-04-20

3-Phenyl-6-(piperazin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-6-(piperazin-1-yl)pyridazine
• 3-(N-piperazin-1-yl)-6-phenylpyridazine
• 3-phenyl-6-piperazin-1-ylpyridazine
• 3-phenyl-6-(1-piperazinyl)pyridazine
• 3-phenyl-6-piperazin-1-yl-pyridazine
• 3-phenyl-6-piperazinylpyridazine
• ANW-62817
• CTK1E5587
• F1967-0468
• SBB076737
• SureCN2760767
• MFCD07386473
• 50693-75-9
• DTXSID30433827
• E70460
• AKOS005207852
• SCHEMBL2760767
• GSQDWXKOJGHXCX-UHFFFAOYSA-N
• EN300-238096
• CCG-355625

• MDL： MFCD07386473
• Inchi： 1S/C14H16N4/c1-2-4-12(5-3-1)13-6-7-14(17-16-13)18-10-8-15-9-11-18/h1-7,15H,8-11H2
• InChI Key： GSQDWXKOJGHXCX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C3C=CC=CC=3)N=N2)CCNCC1

Computed Properties

• Exact Mass: 240.137496527g/mol
• Monoisotopic Mass: 240.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines